6beta-fluoro-5alpha,17,21-trihydroxy-16alpha-methylpregnane-3,20-dione 21-acetate
6beta-fluoro-5alpha,17,21-trihydroxy-16alpha-methylpregnane-3,20-dione 21-acetate
Brand Name:
Vulcanchem
CAS No.:
1893-91-0
VCID:
VC0162861
InChI:
InChI=1S/C24H35FO6/c1-13-9-18-16-10-19(25)23(29)11-15(27)5-7-21(23,3)17(16)6-8-22(18,4)24(13,30)20(28)12-31-14(2)26/h13,16-19,29-30H,5-12H2,1-4H3/t13-,16-,17+,18+,19-,21-,22+,23+,24?/m1/s1
SMILES:
CC1CC2C3CC(C4(CC(=O)CCC4(C3CCC2(C1(C(=O)COC(=O)C)O)C)C)O)F
Molecular Formula:
C24H35FO6
Molecular Weight:
438.5295032
6beta-fluoro-5alpha,17,21-trihydroxy-16alpha-methylpregnane-3,20-dione 21-acetate
CAS No.: 1893-91-0
Main Products
VCID: VC0162861
Molecular Formula: C24H35FO6
Molecular Weight: 438.5295032
| CAS No. | 1893-91-0 |
|---|---|
| Product Name | 6beta-fluoro-5alpha,17,21-trihydroxy-16alpha-methylpregnane-3,20-dione 21-acetate |
| Molecular Formula | C24H35FO6 |
| Molecular Weight | 438.5295032 |
| IUPAC Name | [2-[(5R,6R,8R,9S,10R,13S,14S,16R)-6-fluoro-5,17-dihydroxy-10,13,16-trimethyl-3-oxo-1,2,4,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C24H35FO6/c1-13-9-18-16-10-19(25)23(29)11-15(27)5-7-21(23,3)17(16)6-8-22(18,4)24(13,30)20(28)12-31-14(2)26/h13,16-19,29-30H,5-12H2,1-4H3/t13-,16-,17+,18+,19-,21-,22+,23+,24?/m1/s1 |
| Standard InChIKey | XAEKFNIGPGAZHV-PNJMATSPSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3C[C@H]([C@]4(CC(=O)CC[C@@]4([C@H]3CC[C@@]2(C1(C(=O)COC(=O)C)O)C)C)O)F |
| SMILES | CC1CC2C3CC(C4(CC(=O)CCC4(C3CCC2(C1(C(=O)COC(=O)C)O)C)C)O)F |
| Canonical SMILES | CC1CC2C3CC(C4(CC(=O)CCC4(C3CCC2(C1(C(=O)COC(=O)C)O)C)C)O)F |
| PubChem Compound | 102179 |
| Last Modified | Nov 11 2021 |
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